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Compound of Interest

Compound Name: MTX-216

Cat. No.: B15612916 Get Quote

Disclaimer: Initial searches for "MTX-216" in the context of Crohn's disease did not yield any

specific results. The provided information pertains to Methotrexate (MTX), a widely utilized

medication for Crohn's disease. It is presumed that the query intended to focus on

Methotrexate.

This technical guide provides a comprehensive overview of the role of Methotrexate (MTX) in

the management of Crohn's disease, with a focus on its mechanism of action, clinical efficacy,

and experimental protocols. The information is intended for researchers, scientists, and

professionals in drug development.

Introduction to Methotrexate and its Role in Crohn's
Disease
Methotrexate is an immunomodulatory agent that has been a long-standing therapeutic option

for various autoimmune and inflammatory conditions.[1][2] In the context of Crohn's disease, an

inflammatory bowel disease (IBD), MTX is primarily used in patients who are dependent on

steroids or as a combination therapy with anti-TNF agents to reduce the formation of anti-drug

antibodies.[1][3] While its efficacy in inducing remission in steroid-dependent Crohn's disease

is supported by clinical trials, its positioning in the current therapeutic landscape is evolving

with the advent of newer biologic drugs.[2]
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The anti-inflammatory effects of Methotrexate are multifaceted and not entirely elucidated. The

primary mechanism involves the inhibition of dihydrofolate reductase (DHFR), an enzyme

crucial for the synthesis of purines and pyrimidines, which are essential for DNA and RNA

synthesis.[4][5] This inhibition leads to a depletion of reduced folates, which in turn causes a

"purineless" and "thymineless" state, ultimately inhibiting cell proliferation, particularly of rapidly

dividing immune cells.[6][7]

Beyond its anti-proliferative effects, MTX's anti-inflammatory properties are also attributed to:

Inhibition of 5-aminoimidazole-4-carboxamide ribonucleotide (AICAR) formyltransferase

(AICARFT): Polyglutamated forms of MTX can inhibit this enzyme, which is involved in de

novo purine biosynthesis.[8]

Adenosine Release: MTX promotes the accumulation of adenosine, which has potent anti-

inflammatory effects.[5]

Generation of Reactive Oxygen Species (ROS): MTX can induce the production of ROS,

which is important for cytostasis in monocytes and cytotoxicity in T-cells, and reduces

monocyte adhesion to endothelial cells.[4]

The following diagram illustrates the key molecular pathways affected by Methotrexate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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